molecular formula C19H19ClN2O3S2 B12195575 1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

Cat. No.: B12195575
M. Wt: 423.0 g/mol
InChI Key: ZRDMDUDETUVMHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the thienoimidazole class, characterized by a fused thiophene-imidazole core with a 5,5-dioxide moiety. Its structure includes a 3-chlorophenyl group at position 1 and a 4-methoxybenzyl sulfanyl substituent at position 2.

Properties

Molecular Formula

C19H19ClN2O3S2

Molecular Weight

423.0 g/mol

IUPAC Name

3-(3-chlorophenyl)-2-[(4-methoxyphenyl)methylsulfanyl]-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole 5,5-dioxide

InChI

InChI=1S/C19H19ClN2O3S2/c1-25-16-7-5-13(6-8-16)10-26-19-21-17-11-27(23,24)12-18(17)22(19)15-4-2-3-14(20)9-15/h2-9,17-18H,10-12H2,1H3

InChI Key

ZRDMDUDETUVMHS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CSC2=NC3CS(=O)(=O)CC3N2C4=CC(=CC=C4)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the thieno[3,4-d]imidazole core, followed by the introduction of the chlorophenyl and methoxybenzyl groups. Common reagents used in these reactions include chlorinating agents, sulfur-containing compounds, and various catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may lead to the formation of thiols or sulfides .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential as a therapeutic agent due to its unique structural features. In medicine, it may serve as a lead compound for the development of new drugs targeting specific diseases. In industry, it can be used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural Features and Properties of Comparable Thienoimidazole Derivatives

Compound Name Substituents Molecular Formula Molar Mass (g/mol) Notable Features
Target Compound 1-(3-Chlorophenyl), 2-[(4-methoxybenzyl)sulfanyl] C₁₉H₁₈ClN₂O₃S₂ ~437 (calculated) High polarity due to sulfanyl and dioxidothiophene; potential CNS activity inferred from analogs
1-(4-Bromophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide (CAS 887833-75-2) 1-(4-Bromophenyl), 2-thione C₁₁H₁₀BrN₂O₂S₂ 362.24 Bromine substituent increases molecular weight; thione group enhances metal-binding capacity
1-(2-Chlorophenyl)-3-phenyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide (CAS 537680-82-3) 1-(2-Chlorophenyl), 3-phenyl, 2-one C₁₇H₁₅ClN₂O₃S 362.83 Ketone at position 2 reduces nucleophilicity compared to sulfanyl derivatives; ortho-chlorophenyl may sterically hinder interactions

Key Comparisons:

Substituent Effects on Reactivity: The target compound’s 4-methoxybenzyl sulfanyl group introduces electron-donating methoxy and sulfur-based nucleophilicity, contrasting with the electron-withdrawing bromine in ’s analog. This difference likely alters reactivity in cross-coupling or alkylation reactions .

Synthetic Pathways :

  • Sodium methoxide-mediated substitutions (as in ) could be applicable for introducing the 4-methoxybenzyl group. Conversely, bromophenyl analogs () may require halogen-exchange protocols under palladium catalysis .

Biological Activity

The compound 1-(3-chlorophenyl)-2-[(4-methoxybenzyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide is a synthetic heterocyclic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms of action, efficacy against various biological targets, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be described by the following molecular formula:

  • Molecular Formula: C₁₉H₁₉ClN₂O₃S
  • Molecular Weight: 372.88 g/mol

The compound features a thieno[3,4-d]imidazole core, which is known for its diverse pharmacological properties. The presence of the chlorophenyl and methoxybenzyl substituents may enhance its biological activity through various mechanisms.

Antitumor Activity

Recent studies have highlighted the antitumor properties of similar thieno[3,4-d]imidazole derivatives. For instance, compounds with structural similarities have shown significant cytotoxic effects against various cancer cell lines. The relationship between structure and antitumor activity is crucial; modifications in substituents can lead to varying degrees of potency.

Case Study: Cytotoxicity on Cancer Cell Lines

A study evaluated the cytotoxicity of related compounds on human cancer cell lines such as cervical (SISO) and bladder (RT-112) cancer. The most active derivatives exhibited IC₅₀ values ranging from 0.24 to 1.96 µM, indicating potent antitumor activity .

CompoundCell LineIC₅₀ (µM)
Compound ASISO0.24
Compound BRT-1121.96

Antiviral Activity

In addition to antitumor effects, thieno[3,4-d]imidazole derivatives have been investigated for their antiviral properties. Compounds within this class have demonstrated efficacy against several viruses by inhibiting viral replication.

The antiviral mechanism often involves interference with viral entry or replication processes. For example, certain derivatives have shown to block the proliferation of Hepatitis C Virus (HCV) effectively .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the biological activity of these compounds. Variations in substituents can significantly influence potency and selectivity towards specific biological targets.

Key Findings from SAR Studies

  • Chlorophenyl Substitution: Enhances cytotoxicity against cancer cells.
  • Methoxybenzyl Group: May contribute to improved solubility and bioavailability.
  • Thieno[3,4-d]imidazole Core: Essential for maintaining biological activity across various assays.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.